Cas no 861359-13-9 (3-Formamido-4-methylpentanoic acid)

3-Formamido-4-methylpentanoic acid structure
861359-13-9 structure
Product Name:3-Formamido-4-methylpentanoic acid
CAS No:861359-13-9
MF:C7H13NO3
MW:159.183022260666
CID:718273
Update Time:2023-08-03

3-Formamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,3-(aminocarbonyl)-4-methyl-
    • Isocaproic acid, -bta--carbamido- (2CI)
    • 3-formamido-4-methylpentanoic acid
    • (3S)-3-Formamido-4-methylpentanoic acid
    • (3R)-3-Formamido-4-methylpentanoic acid
    • 3-Formamido-4-methylpentanoic acid
    • Inchi: 1S/C7H13NO3/c1-5(2)6(8-4-9)3-7(10)11/h4-6H,3H2,1-2H3,(H,8,9)(H,10,11)
    • InChI Key: FGHDKKGSFZILPH-UHFFFAOYSA-N
    • SMILES: OC(CC(C(C)C)NC=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Topological Polar Surface Area: 66.4
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